Cas no 346637-44-3 (1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid)

• Product Name: 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid
• CAS No: 346637-44-3
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD01908479
• CID: 919401
• PubChem ID: 16765266
• Update Time: 2025-07-19

1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic acid(SALTDATA: FREE)
• 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• AG-F-18801
• AGN-PC-015NC6
• CTK4H2793
• MolPort-002-040-626
• Oprea1_433127
• SBB014481
• STK359619
• DB-028583
• 1-(4-aminophenyl)-5-oxopyrrolidine-3-carboxylicacid
• BS-37528
• 346637-44-3
• AKOS003270746
• DTXSID00587942
• MFCD01908479
• AKOS016347564
• 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid

• MDL： MFCD01908479
• Inchi： 1S/C11H12N2O3/c12-8-1-3-9(4-2-8)13-6-7(11(15)16)5-10(13)14/h1-4,7H,5-6,12H2,(H,15,16)
• InChI Key： QRSAYPXWBFJXBT-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63000
• LogP: 1.35250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid

Comprehensive Overview of 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid (CAS No. 346637-44-3)

1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid (CAS No. 346637-44-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinecarboxylic acid backbone and 4-aminophenyl substituent, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting inflammatory pathways and metabolic disorders.

The molecular structure of 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid features a 5-oxopyrrolidine core, which is known to enhance bioavailability in drug design. Recent studies highlight its compatibility with peptide coupling reactions, making it valuable for bioconjugation applications. With the growing demand for small molecule inhibitors in precision medicine, this compound’s aminophenyl group offers reactive sites for further derivatization, aligning with trends in personalized therapeutics.

In the context of green chemistry, 346637-44-3 has been investigated for its synthetic efficiency and minimal environmental impact. Laboratories focusing on sustainable synthesis prioritize such compounds due to their water-soluble properties and compatibility with microwave-assisted reactions. Industry reports suggest its utility in high-throughput screening platforms, where its stability under physiological conditions is advantageous.

From an analytical perspective, 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid exhibits distinct spectroscopic signatures, including characteristic NMR peaks and mass fragmentation patterns. These features are critical for quality control in API manufacturing, a topic frequently searched by pharmaceutical professionals. Additionally, its logP value and hydrogen bonding capacity make it a subject of interest in computational chemistry studies predicting drug-likeness.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the aromatic amine moiety’s photophysical properties. As the scientific community shifts toward multifunctional compounds, CAS No. 346637-44-3 stands out for its dual role as a pharmacophore and biomarker scaffold. Recent patent filings indicate its incorporation into neuroprotective agents, addressing trending searches around neurodegenerative disease research.

For suppliers and distributors, the compound’s storage stability and handling guidelines are frequently queried topics. Proper lyophilization techniques are recommended to maintain purity, while HPLC analysis remains the gold standard for verification. With global regulations emphasizing REACH compliance, documentation for 346637-44-3 must include detailed impurity profiles and solubility data.

In summary, 1-(4-aminophenyl)-5-oxo-3-pyrrolidinecarboxylic Acid represents a convergence of innovation in medicinal chemistry and industrial applications. Its adaptability to click chemistry protocols and relevance in cancer immunotherapy research underscore its enduring scientific value. As interest grows in structure-activity relationships, this compound continues to inspire breakthroughs across interdisciplinary fields.